(2,4)-Dihydroxy-5-(4-hydroxyphenyl)pyrimidine, 95%

• IUPAC Name: 5-(4-hydroxyphenyl)-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C10H8N2O3/c13-7-3-1-6(2-4-7)8-5-11-10(15)12-9(8)14/h1-5,13H,(H2,11,12,14,15)
• InChI Key: WFXZDLXXDJCQAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CNC(=O)NC2=O)O
• Molecular Formula: C10H8N2O3
• Molecular Weight: 204.18 g/mol

Description

(2,4)-Dihydroxy-5-(4-hydroxyphenyl)pyrimidine (DHP) is a heterocyclic organic compound with a molecular formula of C7H7N3O4. It is a white, crystalline solid which is soluble in water and ethanol. DHP is widely used as a reagent in organic synthesis and is a key intermediate in the synthesis of a number of biologically active compounds.

Mechanism of Action

The exact mechanism of action of (2,4)-Dihydroxy-5-(4-hydroxyphenyl)pyrimidine, 95% is not fully understood. However, it is believed that (2,4)-Dihydroxy-5-(4-hydroxyphenyl)pyrimidine, 95% acts as a proton donor, donating a proton to the target molecule, thereby facilitating the formation of a new bond. (2,4)-Dihydroxy-5-(4-hydroxyphenyl)pyrimidine, 95% is also believed to act as an acid catalyst, promoting the formation of new bonds by proton transfer.
Biochemical and Physiological Effects
The exact biochemical and physiological effects of (2,4)-Dihydroxy-5-(4-hydroxyphenyl)pyrimidine, 95% are not fully understood. However, it is believed that (2,4)-Dihydroxy-5-(4-hydroxyphenyl)pyrimidine, 95% may act as an antioxidant, protecting cells from oxidative damage. In addition, (2,4)-Dihydroxy-5-(4-hydroxyphenyl)pyrimidine, 95% has been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs and other compounds.

Advantages and Limitations for Lab Experiments

The main advantage of using (2,4)-Dihydroxy-5-(4-hydroxyphenyl)pyrimidine, 95% in laboratory experiments is its low cost and easy availability. In addition, (2,4)-Dihydroxy-5-(4-hydroxyphenyl)pyrimidine, 95% is relatively stable and has a low toxicity, making it safe to use in laboratory settings. However, (2,4)-Dihydroxy-5-(4-hydroxyphenyl)pyrimidine, 95% is not very soluble in water, making it difficult to use in aqueous solutions.

Future Directions

Future research on (2,4)-Dihydroxy-5-(4-hydroxyphenyl)pyrimidine, 95% should focus on further elucidating its mechanism of action and biochemical and physiological effects. In addition, further research should be conducted to determine the potential applications of (2,4)-Dihydroxy-5-(4-hydroxyphenyl)pyrimidine, 95% in medicine, biochemistry, and chemical engineering. Finally, further research should be conducted to explore the potential uses of (2,4)-Dihydroxy-5-(4-hydroxyphenyl)pyrimidine, 95% in other fields, such as food science and environmental science.

Synthesis Methods

(2,4)-Dihydroxy-5-(4-hydroxyphenyl)pyrimidine, 95% can be synthesized by the reaction of 4-hydroxybenzaldehyde and urea in the presence of an acid catalyst. The reaction is carried out at a temperature of 100-150°C and a pressure of 1-2 atm. The product is then isolated by filtration and recrystallized from ethanol.

Scientific Research Applications

(2,4)-Dihydroxy-5-(4-hydroxyphenyl)pyrimidine, 95% has been extensively studied for its potential applications in medicine, biochemistry, and chemical engineering. In particular, (2,4)-Dihydroxy-5-(4-hydroxyphenyl)pyrimidine, 95% has been used in the synthesis of a number of biologically active compounds such as antifungal agents, antibiotics, and anti-cancer agents. (2,4)-Dihydroxy-5-(4-hydroxyphenyl)pyrimidine, 95% has also been used as a reagent in the synthesis of a variety of other organic compounds, such as amino acids, peptides, and nucleotides.